![molecular formula C9H10BF4KN2O B1409282 Potassium trifluoro(3-fluoro-2-morpholinopyridin-4-yl)borate CAS No. 1704704-31-3](/img/structure/B1409282.png)
Potassium trifluoro(3-fluoro-2-morpholinopyridin-4-yl)borate
Overview
Description
Potassium trifluoro(3-fluoro-2-morpholinopyridin-4-yl)borate is a chemical compound with the molecular formula C9H10BF4KN2O . It is used for research purposes.
Synthesis Analysis
Potassium trifluoroborate salts have been utilized for many years as the primary boron source in Suzuki–Miyaura-type reactions . These organoboron reagents have inherent limitations including: boronic acids are often difficult to purify and have uncertain stoichiometry; the boronate esters lack atom-economy and thus detract market value; and boranes are limited by their hydroboration method of preparation, are air-sensitive, and lack functional-group compatibility . Potassium trifluoroborates are a special class of organoboron reagents that offer several advantages over the corresponding boronic acids and esters in that they are moisture- and air-stable, and are remarkably compliant with strong oxidative conditions .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code 1S/C9H10BF4KN2O/c10-9-5-8(16-4-2-15-3-4)6-13-7(9)1-14(11,12)17;/h5-6H,1-3H2;/q-1;+1
. The molecular weight of this compound is 288.09 g/mol.
Chemical Reactions Analysis
Potassium trifluoroborates are versatile coupling partners and are present as reagents in a vast array of C–C bond forming reactions . The epoxidation of C=C bonds in unsaturated alkyl- or aryltrifluoroborates proceeds with full conversion and selectivity, avoiding degradation of the boron functionality .
Scientific Research Applications
Organoboron Reagents in Organic Chemistry
Potassium trifluoro(organo)borates, a category that includes potassium trifluoro(3-fluoro-2-morpholinopyridin-4-yl)borate, are highly stable organoboron derivatives. These compounds have emerged as promising alternatives to traditional organoboron reagents due to their interesting reactivity, which includes the intermediate formation of difluoroboranes and transmetallation reactions with transition metals. They have proven to be more reactive than boronic acids or esters in numerous reactions, showcasing their utility in the field of organic chemistry (Darses & Genêt, 2003).
Alanine Derivatives Formation
These organoboron derivatives have been successfully utilized in reactions with a wide variety of dehydroamino esters, catalyzed by rhodium complexes. This process allows the formation of alanine derivatives bearing various amino protecting groups with good to high yields. This application highlights their role in synthesizing amino acid derivatives, which are crucial in peptide synthesis and drug development (Navarre, Darses, & Genêt, 2004).
Borylation of Fluorinated Arenes
Potassium salts of boron-centered nucleophiles, similar to this compound, have been used in the borylation of fluorinated arenes. This process results in the formation of various borate anions with boron bonded to the (hetero)arene, highlighting the potential of these compounds in creating new materials and chemicals with unique properties (Landmann, Hennig, Ignat’ev, & Finze, 2017).
Decomposition and Thermal Stability Studies
Research on potassium perfluoroorganyl(fluoro)borate salts, which may include this compound, has provided insights into their decomposition and thermal stability. These studies are crucial for understanding the safety and handling requirements of these compounds in various applications, including their use in organic synthesis and materials science (Bardin, Shundrina, & Frohn, 2014).
Mechanism of Action
Target of Action
Potassium trifluoro(3-fluoro-2-morpholinopyridin-4-yl)borate is primarily used as a reagent in Suzuki–Miyaura coupling reactions . The primary target of this compound is the palladium catalyst used in these reactions .
Mode of Action
In Suzuki–Miyaura coupling reactions, this compound interacts with the palladium catalyst. The reaction involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, palladium forms a bond with an electrophilic organic group. In the transmetalation step, the organoboron group from this compound is transferred to palladium .
Biochemical Pathways
The Suzuki–Miyaura coupling reaction is a key biochemical pathway affected by this compound. This reaction is widely used for forming carbon-carbon bonds, a fundamental process in organic chemistry . The downstream effects include the synthesis of various organic compounds.
Result of Action
The result of the action of this compound is the formation of new carbon-carbon bonds via the Suzuki–Miyaura coupling reaction . This enables the synthesis of a wide range of organic compounds.
Action Environment
The action of this compound is influenced by various environmental factors. For instance, the compound should be stored in an inert atmosphere at 2-8°C . Furthermore, the efficiency of the Suzuki–Miyaura coupling reaction can be affected by the choice of base .
Properties
IUPAC Name |
potassium;trifluoro-(3-fluoro-2-morpholin-4-ylpyridin-4-yl)boranuide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BF4N2O.K/c11-8-7(10(12,13)14)1-2-15-9(8)16-3-5-17-6-4-16;/h1-2H,3-6H2;/q-1;+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKEZYPBKWGRAGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=C(C(=NC=C1)N2CCOCC2)F)(F)(F)F.[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BF4KN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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